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Compound of Interest

Compound Name: 2-(Furan-2-yl)-2-oxoacetaldehyde

Cat. No.: B102937 Get Quote

Essential Safety and Handling Guide for 2-(Furan-2-
yl)-2-oxoacetaldehyde
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2-(Furan-2-yl)-2-oxoacetaldehyde in a laboratory setting. The

information is intended for researchers, scientists, and professionals in drug development to

ensure safe handling and minimize exposure risks.

Chemical Safety and Hazard Information
While a comprehensive Safety Data Sheet (SDS) with detailed quantitative exposure limits for

2-(Furan-2-yl)-2-oxoacetaldehyde is not readily available, the following table summarizes

known hazards and physical properties based on available data. This information should be

used in conjunction with general safety practices for handling aldehydes and reactive

chemicals.
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Property Information

Chemical Name 2-(Furan-2-yl)-2-oxoacetaldehyde

CAS Number 17090-71-0

Molecular Formula C6H4O3

Molecular Weight 124.09 g/mol

Physical State Yellow solid.[1]

Melting Point 68-70 °C.[1]

Storage
Store at 2-8°C under an inert atmosphere and

desiccated.[1][2]

Signal Word Warning.[1]

Hazard Statements

H302: Harmful if swallowed. H312: Harmful in

contact with skin. H332: Harmful if inhaled.[1]

H314: Causes severe skin burns and eye

damage.

Precautionary Statements P260: Do not breathe

dust/fume/gas/mist/vapours/spray.[3] P261:

Avoid breathing

dust/fume/gas/mist/vapours/spray.[1] P264:

Wash hands thoroughly after handling.[1][3]

P270: Do not eat, drink or smoke when using

this product.[1][3] P271: Use only outdoors or in

a well-ventilated area.[1][3] P280: Wear

protective gloves/protective clothing/eye

protection/face protection.[1][3] P302+P352: IF

ON SKIN: Wash with plenty of water and soap.

[1][3] P304+P340: IF INHALED: Remove person

to fresh air and keep comfortable for breathing.

[1][3] P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[1][3] P312: Call a POISON

CENTER/doctor if you feel unwell.[1] P330:
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Rinse mouth.[1] P362: Take off contaminated

clothing.[1] P405: Store locked up.[3] P501:

Dispose of contents/container to an approved

waste disposal plant.[3]

Operational Plan for Handling 2-(Furan-2-yl)-2-
oxoacetaldehyde
This section provides a step-by-step guide for the safe handling of 2-(Furan-2-yl)-2-
oxoacetaldehyde, from receipt to disposal.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

Storage: Store the chemical in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong oxidizing agents.[3] The recommended storage temperature is

between 2-8°C under an inert atmosphere.[1][2]

Labeling: Ensure the container is clearly labeled with the chemical name, hazard pictograms,

and any other required information.

Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the appropriate level of PPE.[4] However,

the following are minimum requirements:

Eye and Face Protection: Wear chemical splash goggles or a full-face shield when there is a

risk of splashing.[4][5]

Hand Protection: Wear chemical-resistant gloves. Given the lack of specific glove data for

this chemical, it is advisable to use gloves with broad chemical resistance, such as nitrile or

neoprene.[4][6] Always inspect gloves for any damage before use and dispose of them

properly after handling.[7]

Skin and Body Protection: A lab coat with long sleeves or a chemical-protective apron is

required.[5] Wear full-length pants and closed-toe shoes made of an impervious material.[4]
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[5]

Respiratory Protection: All handling of 2-(Furan-2-yl)-2-oxoacetaldehyde should be

conducted in a certified chemical fume hood to avoid inhalation of vapors or dust.[3][4] If

engineering controls are not sufficient, a NIOSH-approved respirator may be necessary.[4]

Handling and Use
Work Area: All work with this chemical must be performed in a designated area, such as a

chemical fume hood.[3][4]

Safe Practices:

Avoid contact with skin, eyes, and clothing.[4]

Do not breathe in dust or vapors.[3]

Wash hands thoroughly after handling, even if gloves were worn.[4][7]

Do not eat, drink, or smoke in the work area.[3][7]

Use spark-proof tools and explosion-proof equipment if the chemical is flammable or

handled in a flammable solvent.[8]

Keep the container tightly closed when not in use.[3]

Spill and Emergency Procedures
Spill Cleanup:

In case of a spill, evacuate the area and ensure it is well-ventilated.

Wear appropriate PPE, including respiratory protection, before attempting to clean up.[5]

Use an inert absorbent material to contain and collect the spilled substance.[3]

Place the absorbed material into a suitable, labeled container for disposal.[8][9]

First Aid:
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids. Seek immediate medical attention.[3]

Skin Contact: Immediately wash the affected area with soap and water. Remove

contaminated clothing and wash it before reuse. Seek medical attention if irritation

persists.[3][9]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[3][4]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[3]

Waste Disposal
Container Labeling: All waste containers must be clearly labeled as hazardous waste.[4]

Storage of Waste: Store hazardous waste in closed, compatible containers in a designated

and secure area.[4]

Disposal: Dispose of the chemical waste through a licensed hazardous waste disposal

company, following all local, state, and federal regulations.[3] Do not dispose of it down the

drain.

Safe Handling Workflow
The following diagram illustrates the key steps for the safe handling of 2-(Furan-2-yl)-2-
oxoacetaldehyde.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://static.cymitquimica.com/products/10/pdf/sds-F791419.pdf
https://static.cymitquimica.com/products/10/pdf/sds-F791419.pdf
http://web.stanford.edu/dept/EHS/cgi-bin/lcst/lcss/lcss.html
https://static.cymitquimica.com/products/10/pdf/sds-F791419.pdf
https://www.wcu.edu/WebFiles/PDFs/SAFETYOFFICE-SOP-Template-Acetaldehyde.pdf
https://static.cymitquimica.com/products/10/pdf/sds-F791419.pdf
https://www.wcu.edu/WebFiles/PDFs/SAFETYOFFICE-SOP-Template-Acetaldehyde.pdf
https://www.wcu.edu/WebFiles/PDFs/SAFETYOFFICE-SOP-Template-Acetaldehyde.pdf
https://static.cymitquimica.com/products/10/pdf/sds-F791419.pdf
https://www.benchchem.com/product/b102937?utm_src=pdf-body
https://www.benchchem.com/product/b102937?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102937?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Post-Handling
Emergency

Risk Assessment

Select PPE

Don PPE

Review SDS

Work in Fume Hood

Handle Chemical

Doff PPE Dispose of Waste Spill Exposure

Clean Work Area

Store Chemical

Spill Response First Aid

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-(Furan-2-yl)-2-oxoacetaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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